Methyl 4-(1-(2-methoxyethyl)piperidin-4-yl)benzoate
Cat. No. B8331885
M. Wt: 277.36 g/mol
InChI Key: LOSSVGQLOSCQDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06642239B2
Procedure details
4-[1-(2-Methoxy-ethyl)-piperidin-4-yl]-benzoic acid methyl ester (47 mmol) is dissolved in 4N HCl (80 ml) and heated under reflux for 12 hours. After cooling the solvent is evaporated and the residue is suspended in acetone and the solid filtered of, washed with acetone and dried (vacuum). A white powder with mp. >270° C. is obtained.
Quantity
47 mmol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3](=[O:20])[C:4]1[CH:9]=[CH:8][C:7]([CH:10]2[CH2:15][CH2:14][N:13]([CH2:16][CH2:17][O:18][CH3:19])[CH2:12][CH2:11]2)=[CH:6][CH:5]=1.[ClH:21]>>[ClH:21].[CH3:19][O:18][CH2:17][CH2:16][N:13]1[CH2:12][CH2:11][CH:10]([C:7]2[CH:6]=[CH:5][C:4]([C:3]([OH:20])=[O:2])=[CH:9][CH:8]=2)[CH2:15][CH2:14]1 |f:2.3|
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Inputs
Step One
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Name
|
|
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Quantity
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47 mmol
|
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Type
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reactant
|
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Smiles
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COC(C1=CC=C(C=C1)C1CCN(CC1)CCOC)=O
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Name
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Quantity
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80 mL
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Type
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reactant
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Smiles
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Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 12 hours
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Duration
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12 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling the solvent
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CUSTOM
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Type
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CUSTOM
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|
Details
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is evaporated
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FILTRATION
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Type
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FILTRATION
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|
Details
|
the solid filtered of,
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WASH
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Type
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WASH
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Details
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washed with acetone
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried (vacuum)
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CUSTOM
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Type
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CUSTOM
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Details
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A white powder with mp. >270° C. is obtained
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Outcomes
Product
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Name
|
|
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Type
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|
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Smiles
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Cl.COCCN1CCC(CC1)C1=CC=C(C(=O)O)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
